Triethylene glycol

• CAS: 145112-98-7
• Synonyms: triethylene glycol; triethylene glycol, dipotassium salt; triethylene glycol, disodium salt; triethylene glycol, sodium salt
• Molecular Formula: C6H14O4; HOCH2(CH2CH2O)2CH2OH; C6H14O4
• Molecular Weight: 150.17 g/mol
• SMILES: C(COCCOCCO)O
• InChI: InChI=1S/C6H14O4/c7-1-3-9-5-6-10-4-2-8/h7-8H,1-6H2
• InChIKey: ZIBGPFATKBEMQZ-UHFFFAOYSA-N
• Solubility: greater than or equal to 100 mg/mL at 68° F (NTP, 1992); 6.66 M; Miscible with alcohol, benzene, toluene; sparingly sol in ether; practically insol in petroleum ether; Soluble in oxygenated solvents.; Slightly soluble in ethyl ether, chloroform; insoluble in petroleum ether; In water, miscible; Solubility in water: very good

Triethylene glycol (TEG) delivers unmatched performance in natural gas dehydration through its 207°C decomposition onset temperature, enabling aggressive thermal regeneration to achieve 99.5–99.99% lean glycol concentration. Its lower vapor pressure versus DEG reduces solvent loss and atmospheric emissions. With an oral LD50 of ~17,000 mg/kg and a non-mutagenic classification, TEG provides superior safety for liquid desiccant HVAC, air sanitization, and occupied-space applications. As an aromatic extraction solvent, it achieves up to 90% BTX recovery at 100% purity. Procure this high-purity, industrial-grade TEG for maximized process efficiency, regulatory ease, and long-term operational reliability.

Triethylene Glycol (CAS 112-27-6): Technical Baseline and Procurement Considerations for Industrial Glycol Selection

Triethylene glycol (TEG; CAS 112-27-6) is a colorless, hygroscopic, viscous liquid belonging to the polyethylene glycol family. It has a molecular formula of C₆H₁₄O₄ and a molecular weight of 150.17 g/mol . TEG is miscible with water and many organic solvents, and is characterized by a high boiling point of approximately 287 °C at atmospheric pressure . It is produced commercially as a by-product of ethylene glycol manufacturing, with its formation favored by a high ethylene oxide to water ratio . Key physical properties relevant to procurement include a density of 1.124-1.125 g/mL at 20°C, a viscosity of 47-49 mPa·s at 20°C, and a low vapor pressure of less than 0.01 mmHg at 20°C .

Why Triethylene Glycol (TEG) Cannot Be Interchanged with Other Glycols: A Technical Justification for Procurement Specification

While glycols such as ethylene glycol (MEG), diethylene glycol (DEG), and tetraethylene glycol (T4EG) share a common chemical lineage, their physical and thermodynamic properties diverge significantly with increasing chain length, rendering them non-interchangeable in critical applications. The number of ethylene oxide units dictates vapor pressure, decomposition temperature, and solvent selectivity, which directly impacts process efficiency, operational safety, and regulatory compliance [1]. For instance, substituting TEG with DEG in a gas dehydration unit may lower BTEX emissions but will severely compromise lean glycol concentration due to DEG's lower decomposition temperature, increasing solvent loss and operating costs [2]. Similarly, using a higher glycol like PEG-400 for aromatic extraction would sacrifice the selectivity and solvent recovery rates achievable with TEG . The following section provides the quantitative evidence underpinning these critical performance differences.

• [1] NBInno. (2025). TEG vs. MEG vs. DEG: Choosing the Right Glycol for Your Needs. View Source
• [2] Covington, K., Lyddon, L., & Ebeling, H. (1998). Reduce emissions and operating costs with appropriate glycol selection. OSTI Identifier 347873. View Source

Triethylene Glycol (TEG) vs. Comparators: Quantitative Evidence Guide for Differentiated Procurement

TEG Vapor Pressure vs. Diethylene Glycol and Tetraethylene Glycol: Comparative Analysis for Dehydration Efficiency

Vapor pressure is the most direct parameter for representing a desiccant's effectiveness in dehumidification processes, as the driving force is the vapor pressure difference between the inlet air and the liquid desiccant [1]. Triethylene glycol exhibits a lower vapor pressure compared to diethylene glycol, reducing solvent loss due to evaporation in open systems. This property is crucial for gas dehydration and air dehumidification applications where minimizing glycol carryover is paramount [1].

Evidence Dimension	Vapor Pressure
Target Compound Data	0.02 kPa (at 20°C) or <0.01 mmHg (at 20°C)
Comparator Or Baseline	Diethylene glycol (DEG): 0.05 kPa (at 20°C); Tetraethylene glycol (T4EG): 0.01 kPa (at 20°C) [estimated from reference data]
Quantified Difference	TEG vapor pressure is approximately 60% lower than DEG at 20°C.
Conditions	Measured at 20°C for mixed-solvent desiccant systems containing glycol + salt + water. Values are for pure glycol components.

Why This Matters

Lower vapor pressure minimizes solvent loss, reduces operating costs, and ensures consistent dehydration performance in continuous processes like natural gas drying.

• [1] Tsai, C.-Y., Soriano, A. N., & Li, M.-H. (2010). Densities and vapor pressures of mixed-solvent desiccant systems containing glycol (diethylene, or triethylene, or tetraethylene glycol) + salt (magnesium chloride) + water. Journal of Chemical Thermodynamics, 42(9), 1163-1170. View Source

TEG Decomposition Temperature Advantage Over Diethylene Glycol in Gas Dehydration Regeneration

In natural gas dehydration, glycol is regenerated by heating. A higher decomposition temperature allows for more aggressive regeneration, which yields a leaner glycol solution and thus a lower water dew point for the treated gas. Triethylene glycol's decomposition onset is significantly higher than that of diethylene glycol, making it the industry standard for this application [1]. The normal boiling points of both glycols exceed their decomposition temperatures, meaning atmospheric distillation alone is insufficient; stripping gas is required, and TEG's higher thermal tolerance is a key advantage [1].

Evidence Dimension	Decomposition Onset Temperature
Target Compound Data	207 °C (404 °F)
Comparator Or Baseline	Diethylene glycol (DEG): 164 °C (328 °F)
Quantified Difference	TEG decomposition onset is 43 °C (76 °F) higher than DEG.
Conditions	Atmospheric pressure. Regeneration in glycol dehydration units.

Why This Matters

The higher decomposition temperature enables the use of higher regeneration temperatures, achieving lean glycol concentrations of 99.5–99.99% and preventing thermal degradation that fouls equipment and increases solvent loss.

• [1] Portfolio PPLUS. Glycol Dehydration: Technology Details. View Source

TEG Acute Oral Toxicity Profile Relative to Diethylene and Ethylene Glycols

Toxicity is a critical differentiator for glycol selection, particularly in applications with potential for human exposure or environmental release. Triethylene glycol exhibits significantly lower acute oral toxicity compared to diethylene glycol and monoethylene glycol. This lower toxicity profile expands its suitability for use in consumer-facing products and in industrial settings where handling and safety are paramount [1]. While DEG is known for its higher toxicity and associated renal failure risks, TEG is considered the least toxic among the three primary glycols [1].

Evidence Dimension	Acute Oral Toxicity (Rat LD50)
Target Compound Data	~17,000 mg/kg (estimated from oral data)
Comparator Or Baseline	Diethylene glycol (DEG): ~12,000-15,000 mg/kg; Ethylene glycol (MEG): ~4,700 mg/kg
Quantified Difference	TEG is approximately 3.6 times less acutely toxic than MEG and moderately less toxic than DEG.
Conditions	Acute oral exposure in rats. LD50 values are typical ranges from safety data sheets and toxicological reviews.

Why This Matters

Lower acute toxicity reduces health risks for workers, simplifies safety protocols, and is a key factor for regulatory approval in certain applications like air sanitation and pharmaceuticals.

• [1] NBInno. (2025). TEG vs. MEG vs. DEG: Choosing the Right Glycol for Your Needs. View Source

TEG Aromatic Hydrocarbon Extraction Recovery Rate: Quantified Performance Data

Triethylene glycol is an effective solvent for the extraction of aromatic hydrocarbons from reformate streams. Its performance is characterized by high selectivity and solubility, leading to high recovery rates of pure aromatics. This property is leveraged in industrial processes to produce high-purity benzene, toluene, and xylenes (BTX). The reported recovery rate provides a quantifiable benchmark for comparing TEG's efficacy against other extraction solvents .

Evidence Dimension	Aromatic Hydrocarbon Recovery Rate
Target Compound Data	Up to 90% recovery, with 100% purity
Comparator Or Baseline	Diethylene glycol (DEG): Achieves extraction but with different selectivity and capacity; data for direct 90%/100% comparison unavailable but selectivity parameters for toluene extraction are reported as >1 for both DEG and TEG in decane/toluene systems [1].
Quantified Difference	TEG can achieve 90% recovery of aromatic hydrocarbons with 100% purity under optimized process conditions.
Conditions	Liquid-liquid extraction of aromatics from hydrocarbon mixtures. Performance metrics as reported for industrial processes.

Why This Matters

This quantifies the process efficiency, demonstrating that TEG can deliver high-purity product streams while maximizing yield, which is a critical economic driver for petrochemical operations.

• [1] Al-Tuwaim, M. S., et al. (2015). Removal of aromatic hydrocarbons from hydrocarbon mixture using glycols at 303.15 K and 333.15 K and atmospheric pressure: Experimental and calculated data by NRTL and UNIQUAC models. Fluid Phase Equilibria, 387, 135-142. View Source

TEG Ames Mutagenicity Assessment: Non-Mutagenic Classification via Experimental Data

Regulatory and safety assessments for chemical procurement often require an understanding of a compound's genotoxic potential. The Ames test is a widely accepted bacterial reverse mutation assay used to screen for mutagenicity. Triethylene glycol has been evaluated and classified as non-mutagenic based on experimental data [1]. This classification is a key piece of safety information that distinguishes it from other potential solvents or chemical intermediates that may carry positive mutagenicity alerts.

Evidence Dimension	Ames Mutagenicity
Target Compound Data	Non-mutagen
Comparator Or Baseline	Not applicable for direct comparator; this is a binary classification (mutagen/non-mutagen) based on experimental data.
Quantified Difference	Classified as 'non-mutagen' (experimental value).
Conditions	Bacterial reverse mutation assay (Ames test) using Salmonella typhimurium strains.

Why This Matters

A non-mutagenic classification reduces potential regulatory hurdles and safety concerns, simplifying handling procedures and supporting its use in applications where human exposure is possible.

• [1] QSARDB. Properties AMES: Ames test mutagenicity class for Triethylene glycol (10967/217). View Source

Optimal Industrial and Research Application Scenarios for Triethylene Glycol (TEG) Based on Quantitative Evidence

Natural Gas Dehydration: Maximizing Lean Glycol Concentration and Minimizing Losses

TEG is the industry-standard desiccant for natural gas dehydration. Its high decomposition onset temperature of 207°C, compared to DEG's 164°C, allows for more aggressive thermal regeneration [1]. This property enables the production of a leaner glycol solution (99.5–99.99% concentration), which is essential for achieving the stringent water dew point specifications required for pipeline transport and cryogenic processing. Furthermore, TEG's lower vapor pressure relative to DEG minimizes solvent loss from the regenerator, reducing operating costs and environmental emissions. While DEG may offer lower BTEX solubility [2], TEG's superior regeneration capability and lower volatility make it the preferred choice for most high-volume, high-performance dehydration units.

Air Dehumidification and Sanitization: Leveraging Low Vapor Pressure and Favorable Safety Profile

In liquid desiccant air conditioning systems, the vapor pressure of the desiccant directly dictates dehumidification efficiency. TEG's lower vapor pressure compared to DEG provides a larger driving force for water absorption from air, enhancing system performance [1]. Moreover, TEG's classification as a non-mutagen [3] and its lower acute toxicity profile compared to MEG and DEG [4] make it a safer option for applications in occupied spaces, such as hospitals, commercial buildings, and aircraft. Its established use as an air sanitizer, where vaporized TEG effectively reduces airborne bacteria and viruses, further leverages this favorable safety and physical property combination.

Aromatic Hydrocarbon Extraction: Achieving High-Purity Product Streams in Petrochemical Processing

TEG serves as a highly effective solvent for the selective extraction of aromatic hydrocarbons (e.g., benzene, toluene, xylenes) from reformate streams. Its performance is quantitatively characterized by its ability to achieve up to 90% recovery of aromatics with 100% purity . This high recovery rate and selectivity translates directly to increased process yield and product quality in aromatics complexes. While other glycols like DEG can also extract aromatics, TEG's specific combination of solvent capacity and selectivity, as indicated by liquid-liquid equilibrium data, makes it a preferred extractant for optimizing the economics of BTX production [5].

Formulation of Lower-Toxicity Industrial Fluids: Heat Transfer Fluids, Hydraulic Fluids, and Plasticizers

The comparatively lower acute oral toxicity of TEG (rat LD50 ~17,000 mg/kg) relative to other glycols like MEG (LD50 ~4,700 mg/kg) and DEG [4] is a key advantage when formulating industrial fluids that may pose an exposure risk. TEG is therefore used as a component in high-temperature heat transfer fluids, hydraulic brake fluids, and as a plasticizer in various polymers. Its high boiling point (287°C) and thermal stability further support its use in high-temperature applications, while its non-mutagenic profile [3] adds a layer of safety that can simplify regulatory compliance and material safety data sheet (MSDS) documentation for end-users.

• [1] Portfolio PPLUS. Glycol Dehydration: Technology Details. View Source
• [2] Covington, K., Lyddon, L., & Ebeling, H. (1998). Reduce emissions and operating costs with appropriate glycol selection. OSTI Identifier 347873. View Source
• [3] QSARDB. Properties AMES: Ames test mutagenicity class for Triethylene glycol (10967/217). View Source
• [4] NBInno. (2025). TEG vs. MEG vs. DEG: Choosing the Right Glycol for Your Needs. View Source
• [5] Al-Tuwaim, M. S., et al. (2015). Removal of aromatic hydrocarbons from hydrocarbon mixture using glycols at 303.15 K and 333.15 K and atmospheric pressure: Experimental and calculated data by NRTL and UNIQUAC models. Fluid Phase Equilibria, 387, 135-142. View Source